Cas no 28519-30-4 (Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester)

Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester structure
28519-30-4 structure
Product Name:Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester
CAS No:28519-30-4
MF:C9H12O2S2
MW:216.320380210876
CID:1434918
PubChem ID:480041
Update Time:2025-04-20

Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester
    • 1-ethylsulfanylsulfonyl-4-methylbenzene
    • 1-ethylsulfanylsulfonyl-4-methyl-benzene
    • ZHDRHFQEQCTJNX-UHFFFAOYSA-N
    • DTXSID90333076
    • Toluene sulfonic acid thioethyl ester
    • S-ethyl p-toluenethiosulfonate
    • 28519-30-4
    • SCHEMBL5346456
    • S-ethyl 4-methylbenzenesulfonothioate
    • Inchi: 1S/C9H12O2S2/c1-3-12-13(10,11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
    • InChI Key: ZHDRHFQEQCTJNX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)SCC

Computed Properties

  • Exact Mass: 216.02796
  • Monoisotopic Mass: 216.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 34.14
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